Cas no 1806868-97-2 (Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806868-97-2
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4864088
• Update Time: 2025-10-30

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-8(17)3-7-9(11(14)15)10(13)6(4-12)5-16-7/h5,11H,2-4H2,1H3
• InChI Key： JRDFYHBLNSXOFQ-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CN=C(CC(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1806868-97-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806868-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of multiple halogen atoms and a pyridine core, make it an invaluable building block for medicinal chemists.

The molecular structure of Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate consists of a pyridine ring substituted with an acetoacetate group at the 2-position, a bromomethyl group at the 5-position, and a difluoromethyl group at the 3-position. The combination of these functional groups imparts distinct reactivity patterns, allowing for diverse chemical transformations that are essential for drug development. Specifically, the bromomethyl and difluoromethyl groups are particularly useful for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex drug molecules.

In recent years, Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate has been utilized in several high-profile pharmaceutical research projects. One notable area of application is in the development of novel antipsychotic agents. The pyridine scaffold is a common motif in antipsychotic drugs due to its ability to interact with central nervous system receptors effectively. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity and reduced side effects. For instance, studies have demonstrated that modifications at the 4-bromo and 5-bromomethyl positions can significantly influence pharmacological properties, leading to compounds with improved therapeutic profiles.

Another significant application of Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate is in the realm of anti-inflammatory drug discovery. Inflammation is a hallmark of numerous chronic diseases, and pyridine-based compounds have shown promise as inhibitors of inflammatory pathways. The difluoromethyl group, in particular, has been associated with increased metabolic stability and bioavailability, which are critical factors for drug efficacy. Recent research has highlighted the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs) using this intermediate, which exhibit superior anti-inflammatory activity compared to traditional NSAIDs while minimizing gastrointestinal toxicity.

The versatility of Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate extends beyond neurological and inflammatory disorders. It has also been explored in the development of anticancer agents. Cancer therapies often require molecules that can selectively target rapidly dividing cells while sparing healthy tissues. The halogenated pyridine structure provides multiple sites for further derivatization, enabling the creation of compounds that can disrupt key oncogenic pathways. For example, researchers have synthesized kinase inhibitors using this intermediate, which show potent activity against various cancer types by inhibiting aberrant signaling cascades.

The synthetic methodologies employed in the preparation of Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate are also noteworthy. The synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions on the pyridine ring followed by acetoacetate esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce additional functional groups with high precision. These synthetic strategies highlight the compound's importance not only as a final product but also as a precursor for more complex molecular architectures.

From an industrial perspective, Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate represents a valuable asset for pharmaceutical companies engaged in drug discovery and development. Its availability through specialized chemical suppliers ensures that researchers can access this intermediate without significant hurdles, facilitating rapid prototyping and optimization of lead compounds. Moreover, its stability under various storage conditions makes it a practical choice for large-scale synthesis and long-term projects. As demand for innovative therapeutics continues to grow, compounds like Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate will remain indispensable in advancing medicinal chemistry.

Looking ahead, future research directions involving Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate may explore novel synthetic routes to enhance yield and purity, as well as investigate its potential applications in other therapeutic areas such as antiviral and antimicrobial drug development. The growing interest in fluorinated compounds due to their enhanced bioactivity has opened new avenues for exploration using this versatile intermediate. As our understanding of biological targets improves and new synthetic tools become available, Ethyl 4-bromo-5-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate is poised to play an even greater role in shaping the future of pharmaceutical innovation.